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Compound of Interest

1-(1H-Benzo[d][1,2,3]triazol-1-
Compound Name:
yl)octan-1-one

Cat. No.: B1274498

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
1-(1H-Benzo[d]triazol-1-one) (also known as l1-acetyl-1H-benzotriazole), a versatile reagent in
organic synthesis. Adherence to these protocols is crucial to ensure personnel safety and
maintain the integrity of the compound.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 1-(1H-Benzo[d]triazol-1-one)
is presented in the table below for quick reference.
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Value

Reference

Chemical Name

1-(1H-Benzo[d]triazol-1-

yl)ethan-1-one

1-acetyl-1H-benzotriazole, 1-

Synonyms Benzotriazol-1-yl-ethanone, N-  [1][2][3]
Acetylbenzotriazole

CAS Number 18773-93-8 [11[3]
Molecular Formula CsH7NsO [1]
Molecular Weight 161.16 g/mol [1]
Appearance White to brown solid [1]
Melting Point 46-50 °C [2]
Boiling Point 305.8+25.0 °C (Predicted) [2][3]
Flash Point >110 °C (>230.0 °F) [2]
Purity = 95% [1]
Storage Temperature 0-8°C [1]

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed

[3]

Hazard Codes

Xn (Harmful)

[2](3]

Health and Safety Information

2.1. Hazard Identification

1-(1H-Benzo[d]triazol-1-one) is classified as harmful if swallowed.[3] While specific data for this

compound is limited, related benzotriazole derivatives are known to cause skin and eye

irritation, and may cause respiratory irritation.[4][5]

2.2. First Aid Measures
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 If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[4]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

« If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[6]

2.3. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 1-(1H-Benzo[d]triazol-1-one):

o Eye/Face Protection: Safety glasses with side-shields or goggles.[5]
o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[5]

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, a NIOSH-approved respirator with a dust mask (type N95 or better)
is recommended.[5]

Handling and Storage Protocols
3.1. General Handling Precautions

A standardized workflow for handling 1-(1H-Benzo[d]triazol-1-one) is outlined below to ensure
safe laboratory practices.
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Workflow for Safe Handling of 1-(1H-Benzold]triazol-1-one)
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Caption: Safe handling workflow for 1-(1H-Benzo[d]triazol-1-one).
3.1.1. Experimental Protocol: Weighing and Dispensing
o Ensure the work area, typically a chemical fume hood, is clean and free of clutter.

e Don the appropriate PPE as described in section 2.3.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1274498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Retrieve the container of 1-(1H-Benzold]triazol-1-one) from its designated storage location
(0-8 °C).[1]

» Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

o Carefully open the container in the fume hood.

e Use a clean, dry spatula to weigh the desired amount of the solid compound onto a weigh
boat or into a suitable container.

e Avoid generating dust. If dust is observed, ensure respiratory protection is worn.
e Securely close the main container immediately after dispensing.

o Clean any spills on the balance and surrounding area promptly.

3.2. Storage

o Store 1-(1H-Benzold]triazol-1-one) in a tightly sealed container in a cool, dry, and well-
ventilated area.[1][4]

e The recommended storage temperature is between 0 °C and 8 °C.[1]
o Keep away from incompatible materials such as strong oxidizing agents.[4]
3.3. Spill and Waste Disposal

o Spills: In case of a spill, avoid breathing dust.[6] Wear appropriate PPE, and gently sweep or
vacuum the spilled solid. Place the collected material into a labeled container for waste
disposal.[6]

o Waste Disposal: Dispose of unused material and contaminated waste in accordance with
local, state, and federal regulations. Do not allow the material to enter drains or waterways.

[4]

Stability and Reactivity
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4.1. Chemical Stability

1-(1H-Benzo[d]triazol-1-one) is stable under normal laboratory and recommended storage
conditions.[4]

4.2. Incompatible Materials
Avoid contact with strong oxidizing agents.[4]
4.3. Hazardous Decomposition Products

Under fire conditions, hazardous decomposition products may include carbon oxides and
nitrogen oxides.[6]

Logical Relationship Diagram

The following diagram illustrates the logical relationships between the key aspects of handling
and storing 1-(1H-Benzo[d]triazol-1-one).
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Caption: Interrelationships of handling, storage, and safety for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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